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Introduction

Tomatine, a glycoalkaloid found in tomato plants (Solanum lycopersicum), has garnered
significant interest for its diverse bioactive properties, including anticancer, antifungal, and anti-
inflammatory effects.[1][2][3] These properties make tomatine a promising candidate for drug
discovery and development. High-throughput screening (HTS) methodologies are essential for
efficiently evaluating the bioactivity of compounds like tomatine, enabling rapid assessment of
its therapeutic potential.

These application notes provide detailed protocols for HTS assays to investigate the
anticancer, antifungal, and anti-inflammatory activities of tomatine. The protocols are designed
for a microplate format, making them suitable for automated screening of large compound
libraries. Additionally, this document summarizes the quantitative bioactivity data for tomatine
and provides visualizations of its known signaling pathways.

Data Presentation
Table 1: Anticancer Activity of a-Tomatine (IC50 Values)
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Cell Line Cancer Type IC50 (pM) Assay Reference
PC3 Prostate 15 MTT [4]
MDA-MB-231 Breast 2.0 MTT [4]
KATO Il Gastric 1.8 MTT [4]
Cell Viability
HBL Melanoma 1.25 [5]
Assay
Cell Viability
hmel-1 Melanoma 1.0 [5]
Assay
Cell Viability
M3 Melanoma 0.75 [5]
Assay
Hypopharynx
ypophaty Cytotoxicity
FaDu Squamous 5.589 [6]
, Assay
Carcinoma
Not specified, but
showed dose-
HT-29 Colon MTT [7]
dependent
inhibition
Not specified, but
) showed dose-
HepG2 Liver MTT [7]
dependent
inhibition
Not specified, but
] showed dose-
AGS Gastric MTT [7]
dependent
inhibition
Not specified, but
showed dose-
MCF-7 Breast MTT [7]
dependent
inhibition
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Table 2: Antifungal Activity of Tomatine

Fungal Species Activity Metric Concentration Reference

Colletotrichum

) MC100 2.0 mM [1]
orbiculare
Septoria linicola MC100 0.4 mM [1]
Helminthosporium
) MC100 0.13 mM [1]
turcicum
Alternaria cassiae % Inhibition 70% [8]
Colletotrichum o
% Inhibition 63% [8]
truncatum
Fusarium o
% Inhibition 50% [8]

subglutinans

MC100: Minimum concentration for 100% inhibition of mycelial growth.

Table 3: Anti-inflammatory Activity of Tomatine
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Assay

Model

Effect

Reference

NF-kB and JNK

signaling

Lipopolysaccharide-
stimulated mouse

macrophages

Suppression

[6]

Carrageenan-induced

paw edema

Intact rats

(intramuscular)

Significant dose-
dependent inhibition
(1-10 mg/kg)

[°]

Carrageenan-induced

paw edema

Intact rats (oral)

Significant dose-
dependent inhibition
(15-30 mg/kg)

[9]

Significant dose-

Granulation tissue Intact rats o
) dependent inhibition [9]
formation (subcutaneous)
(5 or 10 mg/kg)
Protein leakage into Intact mice Significant decrease ]
peritoneal cavity (subcutaneous) (10 mg/kg)

Experimental Protocols

High-Throughput Screening for Anticancer Activity

This protocol utilizes a resazurin-based cell viability assay to screen for the cytotoxic effects of

tomatine on cancer cell lines.

Materials:

Tomatine stock solution (in DMSO)

Phosphate-buffered saline (PBS)

Cancer cell lines (e.g., PC3, MDA-MB-231, HepG2)

Resazurin sodium salt solution (e.g., 0.15 mg/mL in PBS)

Complete cell culture medium (e.g., RPMI-1640 or DMEM with 10% FBS)
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o 96-well or 384-well clear-bottom black plates
e Multichannel pipette or automated liquid handler
e Microplate reader with fluorescence detection (ExX/Em: ~560/590 nm)
Protocol:
e Cell Seeding:
o Trypsinize and count cells.

o Seed cells into 96-well plates at a density of 5,000-10,000 cells/well in 100 pL of complete
medium. For 384-well plates, seed 1,000-2,500 cells/well in 40 pL.

o Incubate for 24 hours at 37°C in a humidified 5% CO2 incubator.

o Compound Addition:

[e]

Prepare a serial dilution of tomatine in complete medium. The final DMSO concentration
should be <0.5%.

[e]

Remove the medium from the cell plates and add 100 pL (for 96-well) or 40 uL (for 384-
well) of the diluted tomatine solutions.

[e]

Include vehicle control (medium with DMSO) and positive control (e.g., doxorubicin) wells.

Incubate for 48-72 hours.

o

e Resazurin Assay:
o Add 20 pL (for 96-well) or 10 pL (for 384-well) of resazurin solution to each well.
o Incubate for 2-4 hours at 37°C.
o Measure fluorescence intensity using a microplate reader.

o Data Analysis:
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o Calculate the percentage of cell viability relative to the vehicle control.

o Plot a dose-response curve and determine the IC50 value.

High-Throughput Screening for Antifungal Activity

This protocol uses a broth microdilution method to determine the minimum inhibitory
concentration (MIC) of tomatine against pathogenic fungi.[10]

Materials:

Fungal strains (e.g., Candida albicans, Aspergillus fumigatus)

Fungal growth medium (e.g., RPMI-1640 with MOPS buffer, pH 7.0)

Tomatine stock solution (in DMSO)

96-well sterile, flat-bottom plates

Spectrophotometer (microplate reader) at 600 nm or a visual scoring system
Protocol:
 Inoculum Preparation:

o Culture the fungal strain on an appropriate agar medium.

o Prepare a spore or yeast suspension in sterile saline or PBS.

o Adjust the inoculum concentration to 1-5 x 10°"5 CFU/mL in RPMI medium.
e Compound Dilution:

o Prepare a 2-fold serial dilution of tomatine in RPMI medium in the 96-well plate (100 pL
per well).

o The final concentration range should typically span from 0.1 to 100 pg/mL.

¢ |noculation:
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o Add 100 pL of the fungal inoculum to each well, resulting in a final volume of 200 pL.

o Include a growth control (no tomatine) and a sterility control (no inoculum).

¢ Incubation:

o Incubate the plates at the optimal temperature for the specific fungal strain (e.g., 35-37°C)
for 24-48 hours.

e MIC Determination:

o The MIC is the lowest concentration of tomatine that causes a significant inhibition of
fungal growth (e.g., 250% or >90% reduction in turbidity compared to the growth control)
as determined by visual inspection or by measuring the optical density at 600 nm.

High-Throughput Screening for Anti-inflammatory
Activity (NF-kB Translocation)

This protocol describes a high-content screening (HCS) assay to quantify the inhibition of NF-
KB nuclear translocation by tomatine in stimulated cells.[11]

Materials:

Hela or other suitable cell line

o Complete cell culture medium

o Tomatine stock solution (in DMSO)

e Stimulant (e.g., TNF-a or IL-1p)

 Fixation solution (e.g., 4% paraformaldehyde in PBS)

» Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)
» Blocking buffer (e.g., 1% BSA in PBS)

e Primary antibody against NF-kB p65 subunit
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Fluorescently labeled secondary antibody

Nuclear stain (e.g., DAPI or Hoechst)

96-well or 384-well imaging plates (black, clear bottom)

High-content imaging system
Protocol:
o Cell Seeding:

o Seed cells into imaging plates at an appropriate density to achieve 70-80% confluency
after 24 hours.

o Compound Treatment and Stimulation:
o Pre-incubate the cells with various concentrations of tomatine for 1-2 hours.
o Stimulate the cells with TNF-a (e.g., 10 ng/mL) or IL-1f3 (e.g., 1 ng/mL) for 30-60 minutes.
o Include unstimulated and stimulated vehicle controls.

e Fixation and Staining:

[¢]

Fix the cells with 4% paraformaldehyde for 15 minutes.

Permeabilize with 0.1% Triton X-100 for 10 minutes.

[e]

Block with 1% BSA for 1 houir.

(¢]

[¢]

Incubate with the primary anti-NF-kB p65 antibody overnight at 4°C.

[¢]

Wash and incubate with the fluorescently labeled secondary antibody and a nuclear stain
for 1 hour.

e Imaging and Analysis:

o Acquire images using a high-content imaging system.
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o Use image analysis software to quantify the nuclear and cytoplasmic fluorescence
intensity of the NF-kB p65 signal.

o Calculate the ratio of nuclear to cytoplasmic fluorescence to determine the extent of NF-kB

translocation.

o Determine the IC50 of tomatine for the inhibition of NF-kB translocation.

Mandatory Visualization
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Caption: High-Throughput Screening Workflow for Tomatine Bioactivity.
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Caption: Tomatine's Anticancer Signaling Pathways.

Induces Induces Attenuates Attenuates

Macrophage

NF-kB p65
Translocation

ERK1/2
Phosphorylation

Leads to pfroduction of Leads to production of

Pro-inflammatory
Cytokines

© 2025 BenchChem. All rights reserved. 11/13 Tech Support


https://www.benchchem.com/product/b1682986?utm_src=pdf-body-img
https://www.benchchem.com/product/b1682986?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682986?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Click to download full resolution via product page

Caption: Tomatine's Anti-inflammatory Mechanism of Action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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